Cas no 357326-79-5 (Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate)

• Product Name: Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate
• CAS No: 357326-79-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 4713427
• PubChem ID: 15541200
• Update Time: 2025-06-08

Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate
• HCMXBBKJIGTWOF-UHFFFAOYSA-N
• Ethyl 3-methyl-5-(propan-2-yl)-1,2-oxazole-4-carboxylate
• ethyl 5-isopropyl-3-methyl-1,2-oxazole-4-carboxylate
• 357326-79-5
• ethyl5-isopropyl-3-methylisoxazole-4-carboxylate
• F30597
• AS-0794
• SCHEMBL7080536
• Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate

• Inchi： 1S/C10H15NO3/c1-5-13-10(12)8-7(4)11-14-9(8)6(2)3/h6H,5H2,1-4H3
• InChI Key： HCMXBBKJIGTWOF-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)OCC)C(C)=N1)C(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate

Ethyl 5-Isopropyl-3-Methylisoxazole-4-Carboxylate (CAS No. 357326-79-5): An Overview

Ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate (CAS No. 357326-79-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The unique structure and properties of ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate is characterized by an isoxazole ring with substituents at the 5 and 3 positions, specifically an isopropyl group and a methyl group, respectively. The carboxylic acid ester functionality at the 4 position further enhances its reactivity and versatility in chemical reactions. This combination of functional groups provides a robust platform for the development of novel compounds with diverse biological activities.

In the pharmaceutical industry, ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate has been explored as a key intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its potential in the development of anti-inflammatory agents, analgesics, and anti-cancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate has also found use in agrochemicals. Researchers have investigated its potential as a building block for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. A notable example is the development of a novel herbicide that utilizes ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate as a key intermediate, demonstrating enhanced selectivity and reduced toxicity compared to existing compounds.

In materials science, the unique properties of ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate have led to its application in the development of functional materials with advanced properties. For instance, it has been used as a monomer in the synthesis of polymers with improved thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions from appropriate precursors followed by esterification or other functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and energy consumption.

In conclusion, ethyl 5-isopropyl-3-methylisoxazole-4-carboxylate (CAS No. 357326-79-5) is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.